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Compound of Interest

Compound Name: 2-Methyl-6-nitroquinoline

Cat. No.: B057331

Quinoline and its derivatives are classified as "privileged scaffolds" in drug discovery. This
distinction is earned due to their ability to interact with a wide array of biological targets, leading
to a diverse range of pharmacological activities.[1][2][3] Molecules incorporating the quinoline
motif are mainstays in the treatment of malaria (e.g., chloroquine) and have demonstrated
potent anticancer, antimicrobial, anti-inflammatory, and antipsychotic properties.[1][2][3][4] The
functionalization of the quinoline core, such as the introduction of methyl and nitro groups in 2-
Methyl-6-nitroquinoline, allows for the fine-tuning of its physicochemical properties and
biological activity, making it a valuable intermediate for the synthesis of novel therapeutic
agents.[4]

Core Molecular Profile

2-Methyl-6-nitroquinoline is a functionalized heterocyclic aromatic compound. Its core identity
is defined by a quinoline ring system substituted with a methyl group at position 2 and a nitro
group at position 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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